Cas no 1003494-10-7 (4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide)

• Product Name: 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide
• CAS No: 1003494-10-7
• MF: C₁₃H₂₀N₂O₃S
• MW: 284.374502182007
• CID: 4558683
• PubChem ID: 8036136
• Update Time: 2025-06-07

4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-[3-(dimethylamino)propyl]benzene-1-sulfonamide
• 4-acetyl-N-[3-(dimethylamino)propyl]benzenesulfonamide
• Z45528020
• AKOS008940538
• G27708
• 1003494-10-7
• EN300-51863
• N-[3-(dimethylamino)propyl]-4-acetylbenzene-1-sulfonamide
• C13H20N2O3S
• 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide

• Inchi： 1S/C13H20N2O3S/c1-11(16)12-5-7-13(8-6-12)19(17,18)14-9-4-10-15(2)3/h5-8,14H,4,9-10H2,1-3H3
• InChI Key： MZQIJPSRNXMUMZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(C)=O)=CC=1)(NCCCN(C)C)(=O)=O

Computed Properties

• Exact Mass: 284.119464g/mol
• Monoisotopic Mass: 284.119464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 284.38g/mol
• XLogP3: 1
• Topological Polar Surface Area: 74.9

Additional information on 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide

Introduction to 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide (CAS No. 1003494-10-7)

4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 1003494-10-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural features of 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide, particularly the presence of an acetyl group, a dimethylamino side chain, and a sulfonamide moiety, contribute to its unique chemical properties and potential therapeutic applications.

The sulfonamide functional group is a key pharmacophore in many drugs, known for its ability to interact with biological targets such as enzymes and receptors. The acetyl group in 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide enhances its solubility and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the dimethylamino group introduces basicity, which can be exploited in designing compounds that require specific interactions within biological systems.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of sulfonamide derivatives with higher precision. Studies have shown that compounds with similar structural motifs to 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide exhibit promising activities against various biological targets, including bacterial enzymes and inflammatory pathways. These findings highlight the compound's potential as a lead molecule in drug discovery programs targeting infectious diseases and chronic inflammatory conditions.

In the realm of medicinal chemistry, the synthesis of sulfonamides remains a cornerstone due to their versatility and efficacy. The preparation of 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the acetyl group at the para position relative to the sulfonamide moiety is crucial for optimizing its pharmacological properties. Techniques such as nucleophilic aromatic substitution and condensation reactions are commonly employed in its synthesis, ensuring high yield and purity.

The dimethylamino side chain in 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide plays a critical role in modulating its pharmacokinetic behavior. This group can enhance lipophilicity, facilitating cellular uptake and membrane permeability. Moreover, it can participate in hydrogen bonding interactions with biological targets, improving binding affinity. The sulfonamide itself contributes to water solubility while maintaining sufficient hydrophobicity for effective membrane transport.

Current research in drug development is increasingly focusing on modulating inflammatory pathways using sulfonamide derivatives. 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide has been investigated for its potential role in inhibiting key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preclinical studies suggest that derivatives with similar scaffolds may offer therapeutic benefits by reducing pro-inflammatory cytokine production and alleviating oxidative stress.

The pharmaceutical industry continues to explore novel applications for sulfonamide-based compounds beyond traditional uses like antibiotics. Emerging research indicates that modifications to the core sulfonamide structure can yield molecules with enhanced selectivity and reduced side effects. For instance, tuning the acetyl group's position or introducing additional functional groups can fine-tune interactions with biological targets, leading to more effective drug candidates.

Industrial-scale synthesis of 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide requires careful optimization to ensure cost-effectiveness and scalability. Process chemists employ green chemistry principles to minimize waste and improve reaction efficiency. Techniques such as continuous flow synthesis have been explored to enhance yield and reduce environmental impact while maintaining high purity standards essential for pharmaceutical applications.

The regulatory landscape for novel pharmaceutical compounds necessitates rigorous testing to ensure safety and efficacy before clinical trials can commence. 4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide, as a promising lead molecule, must undergo comprehensive toxicological studies to assess its potential adverse effects. Collaborative efforts between academic researchers and industry professionals are essential for advancing such compounds through preclinical development pipelines efficiently.

In conclusion,4-Acetyl-N-3-(dimethylamino)propylbenzene-1-sulfonamide (CAS No. 1003494-10-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its sulfonamide core combined with an acetyl group and dimethylamino side chain offers a versatile platform for drug discovery targeting various diseases. As research progresses, further optimization of this compound may unlock new treatments for challenging medical conditions while adhering to stringent regulatory standards.